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Compound of Interest

Compound Name: 8-Aminoguanosine

Cat. No.: B1139982 Get Quote

Researchers, scientists, and drug development professionals handling 8-Aminoguanosine
must adhere to proper disposal procedures to ensure laboratory safety and environmental

protection. This guide provides essential, immediate safety and logistical information for the

operational and disposal plans of this compound.

Immediate Safety and Handling Precautions:

8-Aminoguanosine is a combustible solid. Therefore, it is crucial to avoid dust formation and

keep it away from all sources of ignition.[1] When handling this compound, personal protective

equipment, including chemical-impermeable gloves, should be worn to avoid contact with skin

and eyes.[1] Handling should occur in a well-ventilated area.[1] Discharge of 8-
Aminoguanosine into the environment must be strictly avoided.

Hazardous Waste Classification and Data
While 8-Aminoguanosine is not classified as an acutely hazardous "P-list" waste by the EPA,

it is categorized as a combustible solid and carries a Water Hazard Class (WGK) of 3,

indicating it is highly hazardous to water. Proper containment and disposal are therefore

mandatory.
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Parameter Value Source

Physical State Solid Powder

Color White to brown

Storage Class 11 - Combustible Solids

WGK (Water Hazard Class) 3 (Highly hazardous to water)

Procedural Guidance for Disposal
The primary method for the disposal of 8-Aminoguanosine is to collect and arrange for

disposal through an approved waste disposal plant.

Experimental Protocol: Standard Laboratory Disposal of Solid Chemical Waste

This protocol outlines the standard operating procedure for the disposal of solid, non-acutely

hazardous chemical waste such as 8-Aminoguanosine.

Segregation: Keep 8-Aminoguanosine waste separate from other waste streams,

particularly incompatible materials.

Containerization:

Place solid 8-Aminoguanosine waste into a suitable, dedicated, and clearly labeled

hazardous waste container.

The container must be in good condition, compatible with the chemical, and have a

secure, tight-fitting lid to prevent leaks or spills.

If reusing a container, ensure any previous labels are completely removed or defaced.

Labeling:

Affix a hazardous waste label to the container.

The label must include:
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The words "Hazardous Waste."

The full chemical name: "8-Aminoguanosine."

The CAS Number: 3868-32-4.

The associated hazards (e.g., "Combustible Solid").

The date when the waste was first added to the container.

Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area.

Ensure the storage area is secure, away from ignition sources, and prevents

environmental release.

Disposal:

Arrange for the collection of the hazardous waste by the institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Do not attempt to dispose of 8-Aminoguanosine down the drain or in regular trash.

Disposal of Contaminated Materials:

Personal Protective Equipment (PPE): Gloves, lab coats, and other disposable PPE grossly

contaminated with 8-Aminoguanosine should be collected in a sealed bag and disposed of

as solid chemical waste.

Empty Containers: While not a P-listed waste, it is good practice to triple rinse empty 8-
Aminoguanosine containers with a suitable solvent (e.g., water, if appropriate for the

subsequent waste stream). The rinsate must be collected and disposed of as liquid

hazardous waste. The rinsed, dry container can then be disposed of according to institutional

guidelines, often in the regular trash after defacing the label.

Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of 8-
Aminoguanosine.

8-Aminoguanosine Disposal Workflow

Waste Generation & Segregation

Containerization & Labeling

Storage & Final Disposal

Solid 8-Aminoguanosine Waste

Place in Labeled, Sealed
Hazardous Waste Container

Contaminated PPE (Gloves, etc.) Empty 8-Aminoguanosine Container

Triple Rinse with
Suitable Solvent

Store in Designated
Satellite Accumulation Area

Collect Rinsate in Labeled
Liquid Waste Container

Dispose of Rinsed Container
(Deface Label)

Arrange for Pickup by
EHS/Licensed Contractor

Click to download full resolution via product page

Caption: Disposal workflow for 8-Aminoguanosine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1139982?utm_src=pdf-body
https://www.benchchem.com/product/b1139982?utm_src=pdf-body
https://www.benchchem.com/product/b1139982?utm_src=pdf-body-img
https://www.benchchem.com/product/b1139982?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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